Cas no 268544-88-3 (1H-Pyrazole-3,4-dicarboxylic acid, 1-(1,1-dimethylethyl)-5-methyl-,4-methyl ester)

• Product Name: 1H-Pyrazole-3,4-dicarboxylic acid, 1-(1,1-dimethylethyl)-5-methyl-,4-methyl ester
• CAS No: 268544-88-3
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 1428575
• Update Time: 2024-08-15

1H-Pyrazole-3,4-dicarboxylic acid, 1-(1,1-dimethylethyl)-5-methyl-,4-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,4-dicarboxylic acid, 1-(1,1-dimethylethyl)-5-methyl-,4-methyl ester
• 1H-Pyrazole-3,4-dicarboxylic acid, 1-(1,1-dimethylethyl)-5-methyl-, 4-methyl ester

• Inchi： 1S/C11H16N2O4/c1-6-7(10(16)17-5)8(9(14)15)12-13(6)11(2,3)4/h1-5H3,(H,14,15)
• InChI Key： ZLIZZTPRXLHQPW-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(C)=C(C(OC)=O)C(C(O)=O)=N1

Computed Properties

• Exact Mass: 239.10325

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 376.1±42.0 °C(Predicted)
• PSA: 84.25
• pka: 3.27±0.10(Predicted)